Cefadroxil-d4 (Major)
Cefadroxil-d4 (Major)
Brand Name:
Vulcanchem
CAS No.:
1426174-38-0
VCID:
VC0022171
InChI:
InChI=1S/C16H17N3O5S.H2O/c1-7-6-25-15-11(14(22)19(15)12(7)16(23)24)18-13(21)10(17)8-2-4-9(20)5-3-8;/h2-5,10-11,15,20H,6,17H2,1H3,(H,18,21)(H,23,24);1H2/t10-,11-,15-;/m1./s1/i2D,3D,4D,5D;
SMILES:
CC1=C(N2C(C(C2=O)NC(=O)C(C3=CC=C(C=C3)O)N)SC1)C(=O)O.O
Molecular Formula:
C16H19N3O6S
Molecular Weight:
385.427
Cefadroxil-d4 (Major)
CAS No.: 1426174-38-0
Cat. No.: VC0022171
Molecular Formula: C16H19N3O6S
Molecular Weight: 385.427
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1426174-38-0 |
|---|---|
| Molecular Formula | C16H19N3O6S |
| Molecular Weight | 385.427 |
| IUPAC Name | (6R,7R)-7-[[(2R)-2-amino-2-(2,3,5,6-tetradeuterio-4-hydroxyphenyl)acetyl]amino]-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid;hydrate |
| Standard InChI | InChI=1S/C16H17N3O5S.H2O/c1-7-6-25-15-11(14(22)19(15)12(7)16(23)24)18-13(21)10(17)8-2-4-9(20)5-3-8;/h2-5,10-11,15,20H,6,17H2,1H3,(H,18,21)(H,23,24);1H2/t10-,11-,15-;/m1./s1/i2D,3D,4D,5D; |
| Standard InChI Key | NBFNMSULHIODTC-AUTKPGNWSA-N |
| SMILES | CC1=C(N2C(C(C2=O)NC(=O)C(C3=CC=C(C=C3)O)N)SC1)C(=O)O.O |
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